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Compound of Interest

Compound Name: Edivoxetine Hydrochloride

Cat. No.: B579997 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of Edivoxetine
Hydrochloride in the tail suspension test (TST), a widely used preclinical screening method for

assessing antidepressant-like activity. The information is intended for researchers, scientists,

and professionals involved in drug development and neuroscience research.

Introduction
Edivoxetine hydrochloride is a selective norepinephrine reuptake inhibitor (NRI) that has

been investigated for the treatment of major depressive disorder. By blocking the

norepinephrine transporter (NET), edivoxetine increases the synaptic concentration of

norepinephrine, a neurotransmitter implicated in mood regulation. The tail suspension test is a

behavioral assay in mice used to evaluate the potential efficacy of antidepressant compounds.

The test is based on the principle that when placed in a moderately stressful, inescapable

situation, mice will develop an immobile posture. Antidepressant treatments typically reduce the

duration of this immobility.
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Edivoxetine hydrochloride selectively binds to and inhibits the norepinephrine transporter

(NET) on presynaptic neurons. This inhibition prevents the reuptake of norepinephrine from the

synaptic cleft, leading to an increased concentration and prolonged availability of

norepinephrine to bind to postsynaptic receptors. This enhanced noradrenergic

neurotransmission is believed to be a key mechanism underlying the therapeutic effects of NRI

antidepressants.
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Caption: Signaling pathway of a norepinephrine reuptake inhibitor like edivoxetine.

Experimental Protocol: Tail Suspension Test (TST)
This protocol outlines the standard procedure for conducting the tail suspension test in mice to

assess the antidepressant-like effects of compounds such as edivoxetine hydrochloride.

Materials:
Male adult mice (e.g., C57BL/6 strain), 8-10 weeks old

Edivoxetine hydrochloride

Vehicle (e.g., sterile saline or distilled water)

Tail suspension apparatus (e.g., a horizontal bar or a commercial system)

Adhesive tape (medical grade)

Sound-attenuating chamber (optional, but recommended)

Video recording equipment and analysis software

Procedure:
Acclimation: House the mice in the testing facility for at least one week before the

experiment to acclimate them to the new environment. Maintain a 12-hour light/dark cycle

with ad libitum access to food and water.

Habituation to Testing Room: On the day of the test, transfer the mice to the testing room in

their home cages and allow them to habituate for at least 60 minutes before starting the

experiment.

Drug Administration: Administer edivoxetine hydrochloride or the vehicle control via the

desired route (e.g., intraperitoneal injection, oral gavage). The timing of administration should

be consistent across all animals and based on the pharmacokinetic profile of the drug

(typically 30-60 minutes before the test).
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Tail Suspension:

Securely attach a piece of adhesive tape approximately 1 cm from the tip of the mouse's

tail.

Suspend the mouse by the taped tail from the horizontal bar of the apparatus. The mouse

should be positioned high enough to prevent it from touching the floor or walls of the

enclosure.

Visually isolate the mice from each other if multiple animals are tested simultaneously.

Recording: Immediately after suspension, start recording the behavior of the mouse for a

total duration of 6 minutes.

Scoring: The primary measure is the total duration of immobility during the 6-minute test

period. Immobility is defined as the absence of any movement, except for minor respiratory

movements. Scoring can be done manually by a trained observer blinded to the treatment

groups or automatically using video analysis software.

Data Analysis: Compare the mean immobility time between the edivoxetine-treated groups

and the vehicle control group using appropriate statistical tests (e.g., one-way ANOVA

followed by post-hoc tests). A significant reduction in immobility time in the drug-treated

group is indicative of an antidepressant-like effect.
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To cite this document: BenchChem. [Application Notes and Protocols: Edivoxetine
Hydrochloride in the Tail Suspension Test]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579997#edivoxetine-hydrochloride-in-tail-
suspension-test-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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